2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Lipophilicity Drug-likeness Permeability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H11NO2
Molecular Weight 177.20 g/mol
Cat. No. B13229052
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
Molecular FormulaC10H11NO2
Molecular Weight177.20 g/mol
Structural Identifiers
SMILESCC1C(=O)NC2=C(C=CC=C2O1)C
InChIInChI=1S/C10H11NO2/c1-6-4-3-5-8-9(6)11-10(12)7(2)13-8/h3-5,7H,1-2H3,(H,11,12)
InChIKeyHFFCUHHHRPWAKA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one – Physicochemical Identity & Core Scaffold


2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 1503249-92-0) is a bicyclic heterocycle belonging to the 1,4-benzoxazin-3-one family, a privileged scaffold in medicinal chemistry and agrochemical discovery [1]. The compound features a dihydro-1,4-oxazine ring fused to a benzene core, with methyl substituents at the 2- and 5-positions (molecular formula C₁₀H₁₁NO₂, MW 177.20 g/mol) . Its computed XLogP3-AA of 1.6, single hydrogen bond donor (NH), two hydrogen bond acceptors, and zero rotatable bonds define a flattened, conformationally restricted pharmacophore distinct from its regioisomeric 3,1-benzoxazin-4-one counterparts [2].

Scaffold 1,4-Benzoxazin-3-one privileged scaffold for medicinal chemistry and agrochemical programs
Conformation Conformationally restricted bicyclic core with zero rotatable bonds; flattened pharmacophore
Differentiation Distinct H-bond donor architecture versus 3,1-benzoxazin-4-one regioisomer

Why Substitution with Other Benzoxazinone Scaffolds Fails


Within the benzoxazinone chemical space, seemingly minor structural variations—regioisomerism (1,4- vs. 3,1-benzoxazine), methylation position (2- vs. 5- vs. 2,2-gem-dimethyl), and oxidation state (dihydro vs. fully unsaturated)—produce measurable divergences in lipophilicity, hydrogen-bonding capacity, and conformational freedom that directly affect solubility, permeability, and target engagement [1]. Procurement decisions that ignore these differences risk selecting an analog with altered ADME properties or incompatible reactivity in downstream synthetic sequences .

Attribute
This Scaffold
Substitution Risk
Regioisomer
1,4-Benzoxazin-3-one core with lactam NH donor
3,1-Isomer lacks the NH hydrogen-bond donor; target-engagement profile may shift
Methylation Pattern
2,5-Dimethyl substitution on the 1,4-core
2-Methyl or unsubstituted analogs show lower lipophilicity; permeability context may differ
N-Alkylation
Unsubstituted lactam NH; zero rotatable bonds
N-Alkylated congeners introduce conformational freedom; binding pose prediction may diverge

Quantitative Differentiation Guide vs. Closest Analogs


Lipophilicity Differences by Substitution Pattern

2,5-Dimethyl substitution on the 1,4-benzoxazin-3-one core elevates computed lipophilicity to XLogP3 = 1.6, compared with XLogP3 = 0.9 for the unsubstituted parent scaffold (CAS 5466-88-6) and XLogP3 = 1.3 for the 2-methyl-only analog (CAS 21744-83-2), while the regioisomeric 3,1-benzoxazin-4-one (CAS 60288-19-9) shares the same XLogP3 of 1.6 but differs in hydrogen-bonding architecture [1].

Lipophilicity
Reported
XLogP3 = 1.6
Δ +0.7 vs unsubstituted parent (XLogP3 0.9)
Δ +0.3 vs 2-methyl analog (XLogP3 1.3)
Supports membrane permeability screening context
Computed property via PubChem XLogP3; assay validation recommended
Lipophilicity Drug-likeness Permeability

Hydrogen-Bond Donor Architecture vs. Regioisomer

The 1,4-benzoxazin-3-one core of the target compound bears one hydrogen-bond donor (lactam NH) and two hydrogen-bond acceptors (C=O and ring O). In contrast, the 3,1-benzoxazin-4-one regioisomer (CAS 60288-19-9) has zero hydrogen-bond donors and three hydrogen-bond acceptors [1]. This donor-count difference changes the compound's capacity to act as a hydrogen-bond donor in protein-ligand interactions, even when gross lipophilicity (XLogP3 = 1.6 for both) is identical.

H-Bond Architecture
Head-to-head
HBD = 1 (lactam NH), HBA = 2
3,1-Regioisomer: HBD = 0, HBA = 3
ΔHBD = +1 (donor present vs absent)
Supports target-engagement study design for H-bond-dependent recognition
Computed property; relevant for kinase hinge-region or hydrolase oxyanion-hole motifs
Regioisomerism Hydrogen bonding Target engagement

Melting Point Elevation and Solid-State Handling Advantages

The 2,5-dimethyl derivative exhibits a reported melting point of 170–171 °C as a pale red powder, substantially higher than the 143–144 °C reported for the 2-methyl-only analog (CAS 21744-83-2) . The ≈27 °C elevation attributable to the 5-methyl group translates into improved room-temperature solid-state stability and reduced risk of amorphous phase conversion during storage or weighing.

Melting Point
Data to verify
170–171 °C
Δmp ≈ +27 °C vs 2-methyl analog (143–144 °C)
Reported solid-state handling context
Vendor-reported values; independent verification recommended
Solid-state properties Formulation Handling

Conformational Restriction from Zero Rotatable Bonds

The target compound possesses zero rotatable bonds, a feature shared with the unsubstituted core and the 2-methyl analog, but which distinguishes it from N-alkylated 1,4-benzoxazin-3-one derivatives (e.g., 4-methyl or 4-ethyl congeners) that introduce additional torsional degrees of freedom [1]. For a class-level reference, some 3,4-dihydro-2H-1,4-benzoxazin-3-one derivatives reported as topoisomerase I inhibitors (e.g., BONC-013, bearing a 4-methyl group and a 2-acetate ester) show dramatically different potency profiles (IC₅₀ = 0.0006 mM as a catalytic poison) precisely because the N-substitution alters both conformation and electronic properties [2].

Conformational Restriction
Class-level
0 rotatable bonds
N-Alkylated analogs: ≥2 rotatable bonds; potency can vary >10,000-fold
Supports structure-based design context; reduces entropic binding penalty
Class-level inference from topoisomerase I analog set; target compound not directly tested
Conformational restriction SAR Ligand efficiency

Optimal Application Scenarios Based on Quantitative Differentiation


Fragment-Based Discovery with Balanced Lipophilicity

With MW 177.20 and XLogP3 1.6, the target compound occupies a favorable fragment-like property space. Its 0.7 log-unit lipophilicity gain over the unsubstituted core (XLogP3 0.9) improves membrane permeability potential without exceeding the XLogP3 ≤ 3 threshold typical of fragment libraries, making it a useful core for fragment growing campaigns where the unsubstituted scaffold would be too polar for cellular penetration [1].

SAR Studies of the Lactam NH Hydrogen-Bond Donor

The presence of one hydrogen-bond donor (lactam NH) in the 1,4-benzoxazin-3-one scaffold—absent in the 3,1-benzoxazin-4-one regioisomer—makes this compound the appropriate choice for SAR studies probing donor-dependent binding interactions. Paired testing with the 3,1-isomer (HBD = 0) can directly quantify the energetic contribution of this single hydrogen-bond donor to target affinity [1].

Automated Dispensing of Thermally Robust Building Blocks

The 170–171 °C melting point places this compound well above the typical 100–150 °C threshold for automated solid-dispensing reliability. The ≈27 °C elevation versus the 2-methyl-only analog (mp 143–144 °C) reduces the risk of melting, sintering, or deliquescence during prolonged storage or in heated reaction blocks, making it a preferred choice for high-throughput parallel synthesis where compound integrity during automated weighing is critical [1].

Conformationally Constrained Pharmacophore Design

The zero rotatable bonds of the 2,5-dimethyl-1,4-benzoxazin-3-one scaffold provide a rigid core that minimizes entropic binding penalties and simplifies computational modeling. This is particularly advantageous in structure-based design programs where N-alkylated benzoxazinone analogs introduce conformational ambiguity that complicates docking pose prediction and free-energy perturbation calculations [1].

Application
Selection Property
Validation Focus
Fragment-Based Discovery
Balanced fragment-like profile
Permeability screening review
H-Bond Donor SAR Studies
Lactam NH donor architecture
Donor-dependent binding validation
Automated Solid Dispensing
Thermal robustness profile
Solid-state stability review
Structure-Based Design
Conformational restriction
Docking pose and FEP calculation validation
Quote Request

Request a Quote for 2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.